Cas no 61552-62-3 (Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3,5,7-trimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3,5,7-trimethyl-
• CAS No: 61552-62-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 1627402
• Update Time: 2024-08-30

Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 3,5,7-trimethyl-

• Inchi： 1S/C9H11N3O/c1-5-4-6(2)12-8(10-5)7(3)9(13)11-12/h4H,1-3H3,(H,11,13)
• InChI Key： FQAKVIWAXJPORO-UHFFFAOYSA-N
• SMILES： C12=C(C)C(=O)NN1C(C)=CC(C)=N2

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• PSA: 44.7
• pka: 10.89±0.70(Predicted)